Cas no 732977-97-8 (2-(Diphenylmethyl)-1-methylpiperazine)

• Product Name: 2-(Diphenylmethyl)-1-methylpiperazine
• CAS No: 732977-97-8
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 5842785
• PubChem ID: 22674560
• Update Time: 2025-10-29

2-(Diphenylmethyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylmethyl)-1-methylpiperazine
• 732977-97-8
• EN300-1861740
• 2-(Diphenylmethyl)-1-methylpiperazine

• Inchi： 1S/C18H22N2/c1-20-13-12-19-14-17(20)18(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17-19H,12-14H2,1H3
• InChI Key： RNKRCXJQXZKCSY-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.178298710g/mol
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(Diphenylmethyl)-1-methylpiperazine

Introduction to 2-(Diphenylmethyl)-1-methylpiperazine (CAS No. 732977-97-8)

2-(Diphenylmethyl)-1-methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 732977-97-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, characterized by its nitrogen-containing six-membered ring structure. The presence of a diphenylmethyl group and a methyl substituent at the 1-position of the piperazine ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure-activity relationship (SAR) of 2-(Diphenylmethyl)-1-methylpiperazine has been extensively studied, particularly in the context of developing novel therapeutic agents. The diphenylmethyl moiety contributes to hydrophobic interactions and can influence binding affinity to biological targets, while the methyl group at the 1-position enhances metabolic stability. These features make it a versatile scaffold for drug discovery programs targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of 2-(Diphenylmethyl)-1-methylpiperazine. Molecular docking studies have revealed its potential as a ligand for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes, which are implicated in conditions such as depression, anxiety, and cognitive disorders. The compound's ability to modulate these receptors has garnered interest from researchers seeking to develop next-generation psychotropic agents.

In addition to its applications in central nervous system (CNS) drug development, 2-(Diphenylmethyl)-1-methylpiperazine has shown promise in preclinical studies related to cardiovascular health. Research indicates that this compound may interact with adrenergic receptors, potentially leading to effects on blood pressure regulation and heart rate. The combination of its structural features and observed biological activity positions it as a candidate for further investigation in therapeutic contexts where modulation of neurotransmitter systems is desired.

The synthesis of 2-(Diphenylmethyl)-1-methylpiperazine involves multi-step organic reactions, typically starting from commercially available precursors such as benzaldehyde derivatives and piperazine derivatives. The diphenylmethyl group is introduced through Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions, followed by N-methylation to achieve the final structure. Optimizing these synthetic pathways is crucial for ensuring high yield and purity, which are essential for subsequent pharmaceutical applications.

Quality control and analytical characterization of 2-(Diphenylmethyl)-1-methylpiperazine are critical to guarantee consistency in research and development processes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm molecular structure and assess purity. These analytical methods provide confidence that the compound meets the stringent standards required for medicinal chemistry applications.

The growing interest in 2-(Diphenylmethyl)-1-methylpiperazine reflects its potential as a building block for innovative drug candidates. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in addressing complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-(Diphenylmethyl)-1-methylpiperazine (CAS No. 732977-97-8) is a structurally unique and pharmacologically relevant compound with broad applications in medicinal chemistry. Its synthesis, characterization, and potential therapeutic uses underscore its significance in ongoing research efforts aimed at developing novel treatments for neurological and cardiovascular disorders. As scientific understanding advances, this compound is poised to contribute significantly to future medical breakthroughs.